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Compound of Interest

Compound Name: Azido-PEG8-amine

Cat. No.: B1666437 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the solubility characteristics of

Azido-PEG8-amine, a heterobifunctional linker commonly utilized in bioconjugation, drug

delivery, and proteomics. Understanding the solubility of this reagent is critical for its effective

application in aqueous and organic media, ensuring optimal reaction conditions and

reproducible results.

Core Properties of Azido-PEG8-amine
Azido-PEG8-amine, with a molecular weight of approximately 438.5 g/mol , possesses a

hydrophilic polyethylene glycol (PEG) spacer, which significantly influences its solubility profile.

[1] The presence of the terminal azide and amine groups allows for versatile conjugation

chemistries, including "click" reactions and amidation.

Aqueous Solubility
The hydrophilic nature of the eight-unit polyethylene glycol (PEG) spacer imparts excellent

water solubility to Azido-PEG8-amine.[1][2][3] This property is advantageous for

bioconjugation reactions that are typically performed in aqueous buffers to maintain the native

conformation and activity of biomolecules such as proteins and peptides. While specific

quantitative solubility limits in water are not widely published in commercial datasheets, it is

generally regarded as being highly soluble in aqueous media. For a structurally similar

compound, Amino-PEG8-amine, it is also listed as being soluble in water.
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Organic Solvent Solubility
Azido-PEG8-amine exhibits solubility in a range of common organic solvents, which is crucial

for applications in organic synthesis and for dissolving the compound for subsequent dilution

into aqueous reaction mixtures. The table below summarizes the available solubility data.

Solvent Formula Solubility Notes

Dimethyl Sulfoxide DMSO
≥ 100 mg/mL (≥

228.04 mM)

Hygroscopic DMSO

can impact solubility;

use of newly opened

solvent is

recommended.[4]

Dichloromethane DCM Soluble

Qualitative data based

on similar PEG-amine

compounds.

Dimethylformamide DMF Soluble

Qualitative data based

on similar PEG-amine

compounds.

Experimental Protocols
While specific, detailed experimental protocols for determining the solubility of Azido-PEG8-
amine are not readily available in the public domain, a generalized protocol can be derived

from standard laboratory practices for similar PEGylated compounds.

General Protocol for Determining Solubility
Preparation of Saturated Solution:

Accurately weigh a sample of Azido-PEG8-amine.

Add a precise volume of the desired solvent (e.g., ultrapure water, DMSO, DCM, or DMF)

to a vial containing the sample.
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Agitate the mixture vigorously at a constant temperature (e.g., 25 °C) for a predetermined

period (e.g., 24 hours) to ensure equilibrium is reached. The use of a vortex mixer and a

shaker incubator is recommended.

Visually inspect the solution for any undissolved particles. If the entire sample dissolves,

add more Azido-PEG8-amine until a saturated solution with excess solid is achieved.

Isolation of the Supernatant:

Centrifuge the saturated solution at a high speed to pellet the excess, undissolved solid.

Carefully collect the supernatant without disturbing the pellet.

Quantification:

Accurately dilute a known volume of the supernatant with an appropriate solvent.

Determine the concentration of Azido-PEG8-amine in the diluted sample using a suitable

analytical method. Given the structure of the molecule, techniques such as quantitative

NMR (qNMR) or liquid chromatography-mass spectrometry (LC-MS) with a suitable

standard curve would be appropriate.

Calculate the original concentration in the saturated supernatant to determine the

solubility.

Logical Workflow for Solubility Determination
The following diagram illustrates a logical workflow for determining the solubility of a chemical

compound like Azido-PEG8-amine.
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Caption: A flowchart outlining the key steps for experimentally determining the solubility of a

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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